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Compound of Interest

Compound Name: Hydroxy Pioglitazone (M-II)-d4

Cat. No.: B12415865 Get Quote

For researchers, scientists, and drug development professionals, accurate and reliable analysis

of drug metabolites is paramount. This guide provides a comparative overview of commercially

available reference standards for the analysis of pioglitazone and its major metabolites.

Additionally, it details validated analytical methodologies, offering a comprehensive resource for

your research needs.

Pioglitazone, a member of the thiazolidinedione class of drugs, is primarily used in the

management of type 2 diabetes. It is extensively metabolized in the liver, mainly by the

cytochrome P450 enzymes CYP2C8 and, to a lesser extent, CYP3A4. The major active

metabolites that contribute significantly to the therapeutic effect of the drug are M-II (hydroxy

derivative), M-III (keto derivative), and M-IV (hydroxy derivative). Accurate quantification of

pioglitazone and its metabolites is crucial for pharmacokinetic studies, drug-drug interaction

assessments, and therapeutic drug monitoring.

Commercially Available Reference Standards
A variety of suppliers offer certified reference standards for pioglitazone and its metabolites.

The following table summarizes the available standards, their suppliers, and catalog

information.
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Analyte Supplier Catalog Number

Pioglitazone Hydrochloride Sigma-Aldrich PHR1632

European Pharmacopoeia

(EP)
Y0001520

United States Pharmacopeia

(USP)
1539905

Pioglitazone Cayman Chemical 71745

Pioglitazone-d4 LGC Standards TRC-P471005

Hydroxy Pioglitazone (M-II) Santa Cruz Biotechnology sc-212046

Keto Pioglitazone (M-III) Cayman Chemical 10005218

LGC Standards TRC-K200600

Hydroxy Pioglitazone (M-IV) Cayman Chemical 10005217

Santa Cruz Biotechnology sc-212047

Hydroxy Pioglitazone-d5 (M-

IV)
Santa Cruz Biotechnology sc-225338

Comparative Analysis of Analytical Methods
High-performance liquid chromatography (HPLC) with UV detection and liquid chromatography-

tandem mass spectrometry (LC-MS/MS) are the most common analytical techniques for the

quantification of pioglitazone and its metabolites. LC-MS/MS methods generally offer higher

sensitivity and selectivity. The following tables provide a comparison of published analytical

methods.

LC-MS/MS Methods
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Parameter Method 1[1] Method 2[2] Method 3[3]

Analytes
Pioglitazone,

Hydroxyl-Pioglitazone

Pioglitazone, M-III, M-

IV

Pioglitazone, Hydroxy

pioglitazone,

Glimepiride

Internal Standard
Pioglitazone-d4,

Alogliptin-d3
Not Specified Rosiglitazone

Sample Preparation
Protein Precipitation

(Acetonitrile)

Liquid-Liquid

Extraction

Solid Phase

Extraction

Chromatographic

Column

Kinetex® C8 (50 x 4.6

mm, 5 µm)
C18

Agilent Zorbax SB

C18 (50 mm x 4.6

mm, 3.5 µm)

Mobile Phase
Gradient: Methanol

and 0.1% Formic acid
Isocratic

Isocratic: Acetonitrile

and 10mM Ammonium

Formate (80:20 v/v)

Flow Rate 0.7 mL/min Not Specified 0.8 mL/min

Run Time 4 min 2.5 min 3.5 min

Detection ESI (+) MRM ESI (+) MRM ESI (+) MRM

Linearity Range

(ng/mL)

Pio: 10-3000, OH-Pio:

5-2000

Pio, M-III, M-IV: 0.5-

2000

Pio: 2-4100, OH-Pio:

1-1800

Lower Limit of

Quantification (ng/mL)
Pio: 10, OH-Pio: 5 0.5 Pio: 2, OH-Pio: 1

Intra-day Precision

(%RSD)
Not Specified ≤ 10.5%

Pio: -3.33 to 3.60%

RE, OH-Pio: 0.35 to

0.55% RE

Inter-day Precision

(%RSD)
Not Specified ≤ 10.5%

Pio: -3.33 to 3.60%

RE, OH-Pio: 0.35 to

0.55% RE

Accuracy (%) Not Specified

84.6-103.5% (Pio),

94.4-104.0% (M-III),

96.8-101.0% (M-IV)

Not Specified
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HPLC-UV Methods
Parameter Method 1[4] Method 2[5]

Analyte Pioglitazone Pioglitazone Hydrochloride

Internal Standard Piroxicam Not Specified

Sample Preparation Liquid-Liquid Extraction Not Applicable (Bulk Drug)

Chromatographic Column C18
Intersil ODS C18 (150 mm x

4.6 mm, 5µm)

Mobile Phase

Acetonitrile and 0.1 M

Ammonium Acetate (41:59),

pH 4.10

Ammonium Acetate buffer,

Acetonitrile, and Glacial Acetic

Acid (50:50:1 v/v)

Flow Rate Not Specified 0.7 mL/min

Detection Wavelength 269 nm 269 nm

Linearity Range (µg/mL) 0.055 - 2.0 Not Specified

Lower Limit of Detection

(ng/mL)
25 Not Specified

Lower Limit of Quantification

(ng/mL)
55 Not Specified

Recovery (%) > 79% 92.0% - 102%

Experimental Protocols
LC-MS/MS Method for Simultaneous Determination of
Pioglitazone, M-III, and M-IV[2]
1. Sample Preparation (Liquid-Liquid Extraction):

To 0.2 mL of human plasma, add the internal standard.

Perform a single-step liquid-liquid extraction.

2. Chromatographic Conditions:
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HPLC System: High-performance liquid chromatography system.

Column: C18 analytical column.

Mobile Phase: Isocratic elution.

Run Time: 2.5 minutes.

3. Mass Spectrometric Conditions:

Ion Source: Positive ion atmospheric pressure electrospray ionization (ESI).

Mode: Multiple Reaction Monitoring (MRM).

Ion Transitions:

Pioglitazone: m/z 357 → 134

M-III: m/z 371 → 148

M-IV: m/z 373 → 150

4. Quantification:

Construct calibration curves over the range of 0.5-2000 ng/mL using a weighted (1/x²)

quadratic regression.

HPLC-UV Method for Determination of Pioglitazone in
Human Plasma[4]
1. Sample Preparation:

Perform liquid-liquid extraction on plasma samples.

2. Chromatographic Conditions:

HPLC System: High-performance liquid chromatography system with UV detection.

Column: C18 column.
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Mobile Phase: A mixture of acetonitrile and 0.1 M ammonium acetate (41:59, v/v), with the

pH adjusted to 4.10.

Internal Standard: Piroxicam.

Detection: UV at 269 nm.

3. Quantification:

Establish a linear calibration curve over the concentration range of 0.055-2.0 µg/mL in

human plasma.

Visualizing the Pathways
To better understand the processes involved in pioglitazone's activity and analysis, the

following diagrams illustrate its metabolic pathway and the analytical workflow.
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Pioglitazone Metabolic Pathway
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Analytical Workflow for Pioglitazone
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Pioglitazone PPAR-γ Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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